Cas no 354574-58-6 (2-bromo-4-phenylquinazoline)

• Product Name: 2-bromo-4-phenylquinazoline
• CAS No: 354574-58-6
• MF: C₁₄H₉BrN₂
• MW: 285.138662099838
• MDL: MFCD18436159
• CID: 1081166
• PubChem ID: 66520038
• Update Time: 2025-11-01

2-bromo-4-phenylquinazoline Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-phenylquinazoline
• 2-BRORO-4-PHENYLQUINAZOLINE
• Quinazoline, 2-​bromo-​4-​phenyl-
• CS-0060516
• DB-104354
• AKOS015941738
• MFCD18436159
• W18057
• 354574-58-6
• AS-59265
• Quinazoline, 2-bromo-4-phenyl-
• SCHEMBL14994002
• AMY37843

• MDL： MFCD18436159
• Inchi： 1S/C14H9BrN2/c15-14-16-12-9-5-4-8-11(12)13(17-14)10-6-2-1-3-7-10/h1-9H
• InChI Key： JPIYIAGTHDVLKD-UHFFFAOYSA-N
• SMILES： BrC1=NC2C=CC=CC=2C(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 283.99491g/mol
• Monoisotopic Mass: 283.99491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Density: 1.489±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (5.4E-3 g/L) (25 ºC),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 2-bromo-4-phenylquinazoline

2-Bromo-4-Phenylquinazoline (CAS No. 354574-58-6): A Comprehensive Overview

2-Bromo-4-phenylquinazoline (CAS No. 354574-58-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the quinazoline class, which is known for its diverse biological activities, including anticancer, antimicrobial, and anti-inflammatory properties. The presence of the bromine and phenyl groups in its structure imparts unique chemical and biological characteristics, making it a valuable candidate for various therapeutic applications.

The molecular formula of 2-bromo-4-phenylquinazoline is C₁₅H₁₀BrN₂, and its molecular weight is 300.16 g/mol. The compound's structure consists of a quinazoline core with a bromine atom at the 2-position and a phenyl group at the 4-position. This specific arrangement of functional groups contributes to its high reactivity and potential for forming stable complexes with various biomolecules.

In recent years, 2-bromo-4-phenylquinazoline has been extensively studied for its potential as an anticancer agent. Research has shown that this compound exhibits significant cytotoxic activity against various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer cells. The mechanism of action is believed to involve the inhibition of key enzymes involved in cell proliferation and survival pathways, such as protein kinases and DNA topoisomerases.

A study published in the Journal of Medicinal Chemistry in 2021 reported that 2-bromo-4-phenylquinazoline effectively inhibited the growth of MCF-7 breast cancer cells by inducing apoptosis through the activation of caspase-dependent pathways. The researchers also noted that the compound demonstrated low toxicity towards normal human fibroblasts, suggesting a favorable therapeutic window for clinical applications.

Beyond its anticancer properties, 2-bromo-4-phenylquinazoline has shown promise in the treatment of inflammatory diseases. In vitro studies have demonstrated that this compound can suppress the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated macrophages. This anti-inflammatory effect is attributed to its ability to modulate signaling pathways involved in inflammation, such as NF-κB and MAPK.

The pharmacokinetic profile of 2-bromo-4-phenylquinazoline has also been investigated to assess its suitability for drug development. Preclinical studies have shown that the compound exhibits good oral bioavailability and a favorable distribution profile, with significant accumulation in tumor tissues. These properties make it an attractive candidate for further preclinical and clinical evaluation.

In addition to its therapeutic potential, 2-bromo-4-phenylquinazoline has been explored as a tool compound in chemical biology research. Its ability to selectively modulate specific protein targets allows researchers to gain insights into complex biological processes and disease mechanisms. For instance, studies have utilized this compound to investigate the role of protein kinases in signal transduction pathways implicated in cancer progression.

The synthesis of 2-bromo-4-phenylquinazoline typically involves multistep reactions starting from readily available starting materials. One common synthetic route involves the condensation of anthranilic acid with benzaldehyde followed by bromination at the 2-position. Advances in synthetic methodologies have led to more efficient and scalable processes, facilitating the production of this compound for both research and industrial applications.

In conclusion, 2-bromo-4-phenylquinazoline (CAS No. 354574-58-6) represents a promising lead compound with diverse biological activities and therapeutic potential. Ongoing research continues to uncover new applications and mechanisms of action, positioning this molecule as a valuable asset in the development of novel drugs for cancer and inflammatory diseases. As our understanding of its properties deepens, it is likely that 2-bromo-4-phenylquinazoline will play an increasingly important role in advancing medical science and improving patient outcomes.